Cas no 899951-73-6 (4-{(3-nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 4-{(3-nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 899951-73-6
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5500017
• Update Time: 2025-07-09

4-{(3-nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(3-nitrophenyl)methylsulfanyl]-1-(oxolan-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• 4-{(3-nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C19H21N3O4S/c23-19-20-18(27-12-13-4-1-5-14(10-13)22(24)25)16-7-2-8-17(16)21(19)11-15-6-3-9-26-15/h1,4-5,10,15H,2-3,6-9,11-12H2
• InChI Key： HZAQHEXDYOYSPT-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(SCC2=CC=CC([N+]([O-])=O)=C2)C2CCCC=2N1CC1CCCO1

Additional information on 4-{(3-nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

4-{(3-Nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one: A Comprehensive Overview

The compound 4-{(3-nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one, with the CAS number 899951-73-6, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This compound is notable for its intricate structure, which combines elements of cyclopentadpyrimidine, a heterocyclic framework with potential bioactivity, and functional groups such as the methylsulfanyl moiety and the oxolan ring. The integration of these structural elements suggests a molecule with diverse applications in drug discovery and chemical research.

The synthesis of this compound involves advanced techniques in organic chemistry. Researchers have employed methods such as multipotent coupling reactions, sulfur-based substitutions, and cyclization processes to construct the molecule's core framework. The use of these strategies highlights the importance of precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent studies have also explored the use of green chemistry principles�� in synthesizing similar compounds, emphasizing sustainability and efficiency.

The biological activity of this compound has been a focal point in recent research. Initial assays have indicated potential antimicrobial properties strong>, particularly against gram-positive bacteria. Furthermore, preliminary data suggest that this compound may exhibit activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These findings underscore the molecule's potential as a lead compound in drug development programs targeting infectious diseases and neurological disorders.

In terms of structural analysis, the molecule's heterocyclic core plays a pivotal role in its bioactivity. The cyclopentadpyrimidine system is known for its ability to form hydrogen bonds and interact with biological targets such as proteins and nucleic acids. The presence of the 3-nitrophenyl group introduces additional electronic effects and may enhance the molecule's ability to penetrate cellular membranes. Meanwhile, the oxolan ring contributes to the compound's stability and solubility properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. Using tools such as docking simulations strong> and < strong >molecular dynamics strong > analyses , scientists have gained insights into how this molecule interacts with its target binding sites . These studies have revealed that the compound exhibits favorable binding affinities toward certain receptor systems , further supporting its potential therapeutic applications . Additionally , machine learning algorithms are being employed to predict the molecule's pharmacokinetic properties , such as absorption , distribution , metabolism , and excretion (ADME) profiles . Such predictive models are crucial for optimizing drug candidates before entering preclinical testing phases .

The integration of experimental and computational approaches has significantly accelerated research on this compound . Collaborative efforts between academic institutions and pharmaceutical companies have led to breakthroughs in understanding its mechanism of action . For instance , recent findings suggest that this compound may modulate key signaling pathways involved in inflammation and apoptosis . These insights are paving the way for novel therapeutic strategies targeting chronic inflammatory diseases and cancer.

In conclusion , 4-{(3-nitrophenyl)methylsulfanyl}-1-(oxolan-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one represents a promising lead compound in modern drug discovery . Its unique structure , combined with cutting-edge synthetic methodologies and advanced analytical techniques , positions it as a valuable asset in addressing unmet medical needs . As research continues to unfold , this compound is expected to contribute significantly to the development of innovative therapeutics across various disease areas.